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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the electron capture decay process

of Nickel-59 (⁵⁹Ni). It is intended to be a valuable resource for researchers, scientists, and

professionals in drug development and related fields who may encounter this radionuclide in

their work, from environmental monitoring to the study of materials for biomedical applications.

This document details the nuclear decay characteristics of ⁵⁹Ni, outlines experimental protocols

for its quantification, and discusses its applications.

Introduction to Nickel-59
Nickel-59 is a long-lived, artificially produced radionuclide of nickel. It is primarily formed

through neutron activation of stable nickel isotopes, particularly ⁵⁸Ni, in nuclear reactors. Due to

its long half-life and the low energy of its emitted radiations, it is a significant component of

radioactive waste that requires careful management. Understanding its decay properties is

crucial for its accurate measurement and for assessing its potential environmental and health

impacts.

The Electron Capture Decay Process of Nickel-59
Nickel-59 decays exclusively via electron capture to the stable ground state of Cobalt-59

(⁵⁹Co).[1][2] In this process, a proton in the nickel nucleus captures an inner atomic electron,

transforming into a neutron and emitting an electron neutrino (νe).[3][4] The decay is

characterized by a long half-life and a specific decay energy (QEC).
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The overall nuclear reaction is:

⁵⁹₂₈Ni + e⁻ → ⁵⁹₂₇Co + νe

This decay process is a "second forbidden non-unique" transition.[5] Following the capture of

an inner-shell electron (primarily from the K or L shells), a vacancy is created. This vacancy is

immediately filled by an electron from a higher energy level, leading to the emission of

characteristic X-rays or Auger electrons, which are the primary detectable products of the

decay.[6][7]

Decay Characteristics
A summary of the key decay characteristics of Nickel-59 is presented in the table below.

Parameter Value Reference(s)

Half-life (T₁/₂) 7.6 (± 0.5) x 10⁴ years [8][9][10]

Decay Mode 100% Electron Capture (EC) [2][9][11]

QEC Value 1072.76 (± 0.19) keV [1]

Daughter Nuclide Cobalt-59 (Stable) [1][12]

Spin and Parity 3/2⁻ [2]

Radiations Emitted
The electron capture decay of Nickel-59 does not produce gamma radiation, as the transition

is directly to the ground state of Cobalt-59.[1] The detectable radiations are the result of the

atomic rearrangements following the electron capture.
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Radiation Type Energy (keV) Intensity (%) Reference(s)

X-rays (Kα) 6.930 20.02 [13]

6.915 10.24 [13]

X-rays (Kβ) 7.649 3.86 [13]

Auger Electrons (KLL) 5.806 - 6.099 54.3 [13]

Auger Electrons (KLX) 6.667 - 6.927 - [13]

Auger Electrons

(LMM)
~0.7 - [13]

Positron (β⁺)

Emission
Max: 50.76 0.000037 [13]

Note: The β⁺ emission is a very minor branch of the decay.
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Figure 1: Electron Capture Decay of Nickel-59
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Figure 2: General Experimental Workflow for ⁵⁹Ni Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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scientists and researchers to drive progress in science
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